Cas no 61561-58-8 (1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)-)

• Product Name: 1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)-
• CAS No: 61561-58-8
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 474803
• PubChem ID: 15621193
• Update Time: 2025-04-19

1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)-
• 1-(3-methylphenyl)-2,3-dihydroinden-1-ol
• 1-(3-Methylphenyl)-2,3-dihydro-1H-inden-1-ol
• DTXSID90575914
• 61561-58-8

• Inchi： 1S/C16H16O/c1-12-5-4-7-14(11-12)16(17)10-9-13-6-2-3-8-15(13)16/h2-8,11,17H,9-10H2,1H3
• InChI Key： UBSVEULBNZGFPF-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C)C=2)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 224.12018
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23